2-(4-Chlorophenyl)-6-ethylquinoline-4-carboxylic acid

• IUPAC Name: 2-(4-chlorophenyl)-6-ethylquinoline-4-carboxylic acid
• InChI: InChI=1S/C18H14ClNO2/c1-2-11-3-8-16-14(9-11)15(18(21)22)10-17(20-16)12-4-6-13(19)7-5-12/h3-10H,2H2,1H3,(H,21,22)
• InChI Key: WDRBGTZWBYZTJD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClNO2
• Molecular Weight: 311.8 g/mol

Description

The compound is a quinoline derivative. Quinolines are aromatic compounds that are often used in medicinal chemistry due to their bioactivity. The presence of a carboxylic acid group (-COOH) and a chlorophenyl group (a benzene ring with a chlorine atom) could potentially contribute to its reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich aromatic quinoline ring, the electron-withdrawing carboxylic acid group, and the chlorophenyl group. These groups could potentially undergo various chemical reactions, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a carboxylic acid group could potentially make the compound acidic. The compound might also exhibit strong absorption in the UV-visible region due to the conjugated π-system of the quinoline ring.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Quinazoline and quinazolinone derivatives, which share a similar heterocyclic structure, have also been reported to exhibit diverse biopharmaceutical activities .

Mode of Action

For instance, some quinazolinone derivatives have shown α-glucosidase inhibitory activity .

Biochemical Pathways

It’s worth noting that indole derivatives, which share a similar structure, have been reported to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds like quinazolinone derivatives have been reported to exhibit promising antimicrobial and antiproliferative activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety measures should be taken when handling this compound to avoid potential health risks.

Future Directions

Quinoline derivatives are a topic of ongoing research due to their diverse biological activities. Future research could potentially explore the synthesis of new quinoline derivatives, their biological activities, and their potential applications in medicinal chemistry.